Cas no 1235348-48-7 (N-(2-methoxyphenyl)-4-({2-(trifluoromethyl)phenylformamido}methyl)piperidine-1-carboxamide)

• Product Name: N-(2-methoxyphenyl)-4-({2-(trifluoromethyl)phenylformamido}methyl)piperidine-1-carboxamide
• CAS No: 1235348-48-7
• MF: C₂₂H₂₄F₃N₃O₃
• MW: 435.439476013184
• CID: 5990866
• PubChem ID: 49692801
• Update Time: 2025-08-05

N-(2-methoxyphenyl)-4-({2-(trifluoromethyl)phenylformamido}methyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-4-({2-(trifluoromethyl)phenylformamido}methyl)piperidine-1-carboxamide
• N-(2-methoxyphenyl)-4-[[[2-(trifluoromethyl)benzoyl]amino]methyl]piperidine-1-carboxamide
• AKOS024492571
• N-(2-methoxyphenyl)-4-({[2-(trifluoromethyl)phenyl]formamido}methyl)piperidine-1-carboxamide
• 1235348-48-7
• N-(2-methoxyphenyl)-4-((2-(trifluoromethyl)benzamido)methyl)piperidine-1-carboxamide
• VU0631743-1
• F5033-7511

• Inchi： 1S/C22H24F3N3O3/c1-31-19-9-5-4-8-18(19)27-21(30)28-12-10-15(11-13-28)14-26-20(29)16-6-2-3-7-17(16)22(23,24)25/h2-9,15H,10-14H2,1H3,(H,26,29)(H,27,30)
• InChI Key： AREMDLNPSIWZGE-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2OC)=O)CCC(CNC(=O)C2=CC=CC=C2C(F)(F)F)CC1

Computed Properties

• Exact Mass: 435.17697612g/mol
• Monoisotopic Mass: 435.17697612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.7Ų

Additional information on N-(2-methoxyphenyl)-4-({2-(trifluoromethyl)phenylformamido}methyl)piperidine-1-carboxamide

Professional Introduction to N-(2-methoxyphenyl)-4-({2-(trifluoromethyl)phenylformamido}methyl)piperidine-1-carboxamide (CAS No. 1235348-48-7)

N-(2-methoxyphenyl)-4-({2-(trifluoromethyl)phenylformamido}methyl)piperidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1235348-48-7, represents a novel molecular entity with a complex structural framework that includes multiple functional groups, making it a subject of intense study for its potential biological activities and pharmacological properties.

The molecular structure of this compound features a piperidine core, which is a six-membered heterocyclic amine, linked to various aromatic and aliphatic substituents. Specifically, the presence of a 2-methoxyphenyl group at the N-position and a 4-(N-(2-(trifluoromethyl)phenylformamido)methyl)piperidine-1-carboxamide moiety highlights its structural complexity and diversity. These features contribute to its unique chemical behavior and biological interactions, making it an intriguing candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage advanced chemical scaffolds to achieve high selectivity and efficacy. The compound in question exemplifies this trend, as its multifaceted structure suggests potential applications in multiple therapeutic areas. For instance, the incorporation of a trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, may contribute to the compound's pharmacokinetic profile, making it a promising candidate for further investigation.

The synthesis of such complex molecules often presents significant challenges due to the intricate interplay of functional groups and the need for precise stereochemical control. However, advancements in synthetic methodologies have made it increasingly feasible to construct such entities with high fidelity. The preparation of N-(2-methoxyphenyl)-4-({2-(trifluoromethyl)phenylformamido}methyl)piperidine-1-carboxamide would likely involve multi-step reactions, including condensation, cyclization, and functional group transformations, each requiring careful optimization to ensure high yield and purity.

The pharmacological evaluation of this compound is crucial to understanding its potential therapeutic applications. Preliminary studies may focus on assessing its interaction with biological targets such as enzymes or receptors relevant to specific diseases. The presence of multiple aromatic rings suggests potential binding interactions with proteins involved in signal transduction pathways or metabolic processes. Additionally, the piperidine core is known to be present in several bioactive molecules, further supporting its role as a pharmacophoric element.

Recent research in medicinal chemistry has highlighted the importance of computational modeling and virtual screening in identifying promising drug candidates. Molecular docking studies could be employed to predict how N-(2-methoxyphenyl)-4-({2-(trifluoromethyl)phenylformamido}methyl)piperidine-1-carboxamide interacts with potential targets at the molecular level. These simulations can provide valuable insights into binding affinities, pose predictions, and structural optimization strategies before experimental validation.

The compound's structural features also raise interesting questions about its solubility, bioavailability, and metabolic fate. The presence of polar functional groups like amides and hydroxyl moieties could influence its solubility in both aqueous and organic environments. Understanding these properties is essential for formulating effective drug delivery systems and predicting how the compound will behave within biological systems.

In conclusion, N-(2-methoxyphenyl)-4-({2-(trifluoromethyl)phenylformamido}methyl)piperidine-1-carboxamide represents a fascinating example of modern pharmaceutical chemistry. Its complex structure and diverse functional groups make it a compelling candidate for further research into potential therapeutic applications. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the exploration of such novel compounds will undoubtedly lead to new insights and advancements in drug discovery.